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Compound of Interest

Compound Name: Titanium(IV) iodide

Cat. No.: B1583315 Get Quote

Titanium Tetraiodide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

titanium tetraiodide (TiI₄). It is intended to be a valuable resource for professionals in research,

science, and drug development who are working with or considering the use of this compound.

Physical Properties
Titanium tetraiodide is a dark brown to black, volatile solid at room temperature.[1][2][3] It is a

rare example of a molecular binary metal iodide, characterized by isolated tetrahedral Ti(IV)

centers.[1][4] The strong intermolecular van der Waals forces in titanium tetraiodide contribute

to its relatively high melting and boiling points compared to its lighter halide counterparts like

titanium tetrachloride.[1][4]

Table 1: Physical Properties of Titanium Tetraiodide
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Property Value References

Molecular Formula TiI₄ [1][2]

Molar Mass 555.485 g/mol [1][5]

Appearance
Red-brown to dark brown or

black crystals/powder
[1][2][3]

Melting Point 150 °C (423 K) [1][6]

Boiling Point 377 °C (650 K) [1][6]

Density 4.3 g/cm³ [1][6]

Crystal Structure
Cubic (metastable) and

Monoclinic (stable)
[1]

Coordination Geometry Tetrahedral [1][2]

Ti-I Bond Distance 261 pm [1]

Dipole Moment 0 D [1][4]

Chemical Properties
Titanium tetraiodide is a highly reactive compound, particularly in the presence of moisture.[3]

Its chemical behavior is characterized by its Lewis acidity and susceptibility to hydrolysis and

reduction.

Hydrolysis: TiI₄ undergoes violent hydrolysis in water to form titanium dioxide and hydrogen

iodide.[1][3] This reactivity necessitates handling in a dry, inert atmosphere.[3]

Solubility: It is soluble in several organic solvents, including dichloromethane (CH₂Cl₂),

chloroform (CHCl₃), and carbon disulfide (CS₂).[1][4] There are two polymorphs of TiI₄, one

of which is highly soluble in organic solvents.[1] The solubility in benzene has been reported

as 32.7 g/L and in cyclohexane as 24.4 g/L at 23 °C for the cubic modification.

Lewis Acidity: Similar to other titanium tetrahalides, TiI₄ acts as a Lewis acid, forming

adducts with Lewis bases.[1][4]
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Reactivity with Alkenes and Alkynes: In solution, it reacts with alkenes and alkynes, leading

to the formation of organoiodine derivatives.[1][4]

Reduction: Titanium tetraiodide can be reduced. When this reduction is carried out in the

presence of titanium metal, it can form polymeric titanium(III) and titanium(II) derivatives.[1]

[4]

Crystal Structure
Titanium tetraiodide is known to exist in two crystalline forms.

Cubic Modification: This form, belonging to the space group Pa3-Th6, is typically formed

when TiI₄ crystallizes from a melt or a supersaturated solution. It is, however, metastable at

room temperature. In this structure, the Ti-I distance is 261 pm.[1]

Monoclinic Modification: The stable form of titanium tetraiodide has a monoclinic crystal

structure. This structure is less well-defined but results from a crystallographic transformation

of the cubic form.

The transition between these two forms can occur over a period ranging from days to months.

Experimental Protocols
Several methods for the synthesis of titanium tetraiodide have been reported.

Method 1: Direct Combination of Elements

This method involves the direct reaction of titanium metal with iodine.[1]

Procedure:

Carefully dried and degassed titanium metal powder and dried iodine are placed in

separate legs of a U-shaped Pyrex tube.

The tube is cooled, evacuated, and sealed.

A small amount of titanium powder is transferred to the iodine-containing leg, which is then

heated above the melting point of iodine to initiate the reaction.
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The reaction is highly exothermic and should be carried out with caution, transferring small

portions of titanium at a time.

Once the reaction is complete, the product is homogenized by heating both legs of the

tube above the melting point of TiI₄ (150 °C) and moving the molten product back and

forth.

The tube is then heated in a muffle furnace at 250 °C for several hours and cooled slowly.

Method 2: Halogen Exchange

This method involves a halogen exchange reaction between titanium tetrachloride (TiCl₄) and

hydrogen iodide (HI).

Procedure:

A reaction flask is charged with titanium tetrachloride.

The flask is heated with stirring, and dry hydrogen iodide gas is introduced at a constant

rate over several hours as the temperature is gradually increased.

Method 3: Oxide-Iodide Exchange

This method utilizes the reaction of titanium dioxide (TiO₂) with aluminum triiodide (AlI₃).[1][7]

Procedure:

A mixture of titanium dioxide and aluminum triiodide (or a mixture of aluminum powder and

iodine) is heated in an inert atmosphere.[7]

The reaction is initiated by gentle heating and can be vigorous.[7]

The resulting titanium tetraiodide is separated, for example, by distillation.[7]
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Synthesis of Titanium Tetraiodide
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Caption: Synthesis pathways for titanium tetraiodide.

Spectroscopic Data
The UV-visible spectrum of titanium tetraiodide has been reported. In benzene and

cyclohexane solutions, it exhibits characteristic absorption peaks. The separation between the

two longest wavelength peaks in the spectrum has been interpreted as corresponding to the

energy difference between the d orbitals of titanium in a tetrahedral coordination environment.

Safety and Handling
Titanium tetraiodide is a hazardous substance that requires careful handling.

Hazards: It is corrosive and causes severe skin burns and eye damage.[8][9] It may also

cause respiratory irritation.[8] The compound reacts violently with water.[1]

Precautions:

Handle in a well-ventilated area, preferably in a glove box or under an inert atmosphere to

prevent contact with moisture and air.[9][10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (neoprene or nitrile rubber), chemical goggles or a face shield, and protective

clothing.[8][9]

Avoid breathing dust. A NIOSH-certified respirator may be required.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat

and moisture.[9][11] It is also light-sensitive.[10]
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First Aid:

In case of skin contact, immediately remove contaminated clothing and wash the affected

area with soap and water.[9]

For eye contact, rinse cautiously with water for several minutes.[9]

If inhaled, move the person to fresh air.[9]

If swallowed, rinse the mouth but do not induce vomiting.[9]

In all cases of exposure, seek immediate medical attention.[10]
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Handling Protocol for Titanium Tetraiodide
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in a Cool, Dry, Dark Place
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Caption: General handling workflow for titanium tetraiodide.
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Hydrolysis of Titanium Tetraiodide
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Caption: Reaction pathway for the hydrolysis of TiI₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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